Cas no 871252-64-1 (4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde)

4-[5-(Trifluoromethyl)pyridin-2-yl]benzaldehyde is a versatile aromatic aldehyde featuring a pyridine core substituted with a trifluoromethyl group at the 5-position and a benzaldehyde moiety at the 2-position. This compound is particularly valuable in pharmaceutical and agrochemical synthesis due to its trifluoromethyl group, which enhances metabolic stability and lipophilicity. The aldehyde functionality provides a reactive handle for further derivatization, enabling the formation of imines, oximes, or other intermediates. Its rigid aromatic structure contributes to high thermal and chemical stability, making it suitable for demanding synthetic applications. The compound is commonly employed in cross-coupling reactions and as a building block for bioactive molecules.

4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde structure

871252-64-1 structure

Product Name:4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde

CAS No:871252-64-1

MF:C₁₃H₈F₃NO

MW:251.20393371582

MDL:MFCD06797372

CID:719282

PubChem ID:2763359

Update Time:2025-10-29

4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(5-(Trifluoromethyl)pyridin-2-yl)benzaldehyde
- 4-[5-(trifluoroMethyl)-2-pyridinyl]benzenecarbaldehyde
- 4-[5-(Trifluoromethyl)-2-pyridinyl]-benzenecarbaldehyde
- 4-[5-(Trifluoromethyl)pyridin-2-yl]benzaldehyde
- Benzaldehyde,4-[5-(trifluoromethyl)-2-pyridinyl]-
- 4-(5-trifluoromethylpyridin-2-yl)-benzaldehyde
- 4-[5-(Trifluoromethyl)-2-pyridinyl]benzaldehyde
- 4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde, AldrichCPR
- A862820
- A1-08314
- 871252-64-1
- DTXSID80376917
- MFCD06797372
- AKOS005069357
- CS-0319296
- 10Y-0717
- 4-(5-trifluoromethyl-pyridin-2-yl)-benzaldehyde
- FT-0679980
- SCHEMBL2275587
- DB-076851
- 4-[5-(Trifluoromethyl)pyridin-2-yl]benzenaldehyde
- 4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde
- MDL： MFCD06797372
- Inchi： 1S/C13H8F3NO/c14-13(15,16)11-5-6-12(17-7-11)10-3-1-9(8-18)2-4-10/h1-8H
- InChI Key： SBXWMOPSHGIWEN-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C=C1)C1C=CC(C=O)=CC=1)(F)F

Computed Properties

Exact Mass: 251.05600
Monoisotopic Mass: 251.05579836g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 30Å²

Experimental Properties

Melting Point: 92-94°C
PSA: 29.96000
LogP: 3.57990

4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde Security Information

Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
HazardClass：IRRITANT

4-[5-(trifluoromethyl)pyridin-2-yl]benzaldehyde Pricemore >>

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